Cas no 39917-55-0 (1-(adamantan-1-yl)-2-methylpropan-2-ol)

• Product Name: 1-(adamantan-1-yl)-2-methylpropan-2-ol
• CAS No: 39917-55-0
• MF: C₁₄H₂₄O
• MW: 208.339764595032
• CID: 5436541
• PubChem ID: 4049976
• Update Time: 2025-10-17

1-(adamantan-1-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1-ethanol, α,α-dimethyl-
• NS-02303
• Oprea1_444009
• SCHEMBL11633526
• F3095-4892
• 1-(1-adamantyl)-2-methylpropan-2-ol
• 1-(ADAMANTAN-1-YL)-2-METHYLPROPAN-2-OL
• AKOS002262833
• 39917-55-0
• 1-((3r,5r,7r)-adamantan-1-yl)-2-methylpropan-2-ol
• EN300-1849725
• 1-(adamantan-1-yl)-2-methylpropan-2-ol

• Inchi： 1S/C14H24O/c1-13(2,15)9-14-6-10-3-11(7-14)5-12(4-10)8-14/h10-12,15H,3-9H2,1-2H3
• InChI Key： ZEAYOXUXJQXEON-UHFFFAOYSA-N
• SMILES： C12(CC(C)(C)O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 208.182715385g/mol
• Monoisotopic Mass: 208.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.029±0.06 g/cm3(Predicted)
• Melting Point: 79-81 °C(Solv: hexane (110-54-3))
• Boiling Point: 280.1±8.0 °C(Predicted)
• pka: 15.46±0.29(Predicted)

Additional information on 1-(adamantan-1-yl)-2-methylpropan-2-ol

1-(Adamantan-1-yl)-2-methylpropan-2-ol: A Comprehensive Overview

1-(Adamantan-1-yl)-2-methylpropan-2-ol, also known by its CAS number 39917-55-0, is a unique organic compound with significant applications in various fields. This compound is characterized by its adamantane-based structure, which contributes to its stability and versatility. The molecule consists of an adamantane group attached to a 2-methylpropanol moiety, making it a valuable compound in both academic research and industrial applications.

The adamantane group in 1-(Adamantan-1-yl)-2-methylpropan-2-ol is a diamondoid structure, known for its high rigidity and resistance to chemical degradation. This structural feature makes the compound highly stable under various environmental conditions. The 2-methylpropanol group adds hydroxyl functionality, enhancing the compound's ability to participate in hydrogen bonding and other chemical interactions. This combination of structural features makes 1-(Adamantan-1-yl)-2-methylpropan-2-ol a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 1-(Adamantan-1-yl)-2-methylpropan-2-ol in drug delivery systems. Researchers have explored its use as a stabilizing agent in pharmaceutical formulations, where its hydroxyl group can interact with drug molecules, improving their solubility and bioavailability. Additionally, the compound's adamantane core provides a rigid framework that can enhance the mechanical properties of drug delivery vehicles, such as nanoparticles and liposomes.

In the field of materials science, 1-(Adamantan-1-ylium)-based compounds have been investigated for their potential in creating advanced polymers and composites. The hydroxyl group in 1-(Adamantan-1-ylium)-based compounds can act as a reactive site for polymerization reactions, leading to the development of high-performance materials with improved thermal stability and mechanical strength. These materials have applications in aerospace, automotive industries, and electronic devices.

The synthesis of 1-(Adamantan-ylium)-based compounds has also been a topic of recent research. Scientists have developed novel synthetic pathways that improve the efficiency and scalability of producing these compounds. For instance, catalytic hydrogenation methods have been optimized to yield higher purity products, reducing production costs and enhancing industrial applicability.

In terms of physical properties, CAS No 39917-based compounds exhibit unique characteristics that make them suitable for specific applications. For example, their high melting points and low volatility make them ideal for use in high-temperature environments. Additionally, their solubility profiles can be tailored through chemical modifications, enabling their use in a wide range of solvents and formulations.

The demand for CAS No 39917-based compounds has grown significantly due to their diverse applications across industries. Pharmaceutical companies are increasingly adopting these compounds for drug development programs, while material scientists are exploring their potential in creating next-generation materials. The compound's compatibility with various chemical reactions also makes it a valuable reagent in organic synthesis laboratories.

In conclusion, 1-(Adamantan-ylium)-based compounds like CAS No 39917 represent a promising class of materials with wide-ranging applications. Their unique structural features, combined with advancements in synthetic methods and application development, position them as key players in future technological innovations. As research continues to uncover new uses for these compounds, their importance in both academic and industrial settings is expected to grow further.